Cas no 1221724-80-6 (1,3-Dimethyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde)

• Product Name: 1,3-Dimethyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde
• CAS No: 1221724-80-6
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4578802
• Update Time: 2025-10-21

1,3-Dimethyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carbaldehyde
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxaldehyde, 1,3-dimethyl-
• 1,3-Dimethyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde

• Inchi： 1S/C9H9N3O/c1-6-8-3-7(5-13)4-10-9(8)12(2)11-6/h3-5H,1-2H3
• InChI Key： OLOZBXHUXMYKEO-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C)C1=CC(C=O)=CN=2

Additional information on 1,3-Dimethyl-1H-pyrazolo3,4-bpyridine-5-carbaldehyde

Introduction to 1,3-Dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde (CAS No: 1221724-80-6)

1,3-Dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde, with the CAS number 1221724-80-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine scaffold, a structure that is known for its diverse biological activities and potential therapeutic applications. The presence of a carbaldahyde functional group at the 5-position of the pyrazolo[3,4-b]pyridine core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Thepyrazolo[3,4-b]pyridine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. This compound has been studied for its potential role in modulating enzyme activities and receptor interactions, making it a promising candidate for the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde as a key intermediate in the synthesis of bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting cancer-related pathways. The1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde has been investigated for its potential to inhibit kinases and other enzymes involved in tumor growth and progression. Studies have shown that this compound can exhibitantiproliferative effects by interfering with critical signaling pathways such as MAPK and PI3K/Akt. These findings have opened up new avenues for the development of targeted therapies against various types of cancer.

Thecarbaldahyde functional group in 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde (CAS No: 1221724-80-6) is particularly noteworthy due to its reactivity and ability to participate in various chemical transformations. This reactivity has made it a valuable building block in synthetic organic chemistry, allowing for the facile construction of more complex molecules. Researchers have utilized this compound to develop novel heterocyclic derivatives with enhanced biological activities.

One of the most compelling aspects of 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde is its versatility in drug design. The pyrazolo[3,4-b]pyridine scaffold is known to be compatible with a wide range of pharmacophores, making it an ideal platform for generating structurally diverse libraries of compounds. High-throughput screening (HTS) campaigns have been conducted using derivatives of this compound to identify new lead candidates for drug development.

Theantioxidant properties of 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde (CAS No: 1221724-80-6) have also been explored. Reactive oxygen species (ROS) play a significant role in various pathological conditions, including inflammation and neurodegenerative diseases. Studies have suggested that this compound can scavenge ROS and protect cells from oxidative damage. Thisprooxidant activity has implications for its potential use in therapeutic strategies aimed at reducing oxidative stress.

In addition to its biological activities, 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde has been studied for its pharmacokinetic properties. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preclinical studies have provided insights into theDNA intercalation properties of this compound and its potential to interact with biological macromolecules.

The synthesis of 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde (CAS No: 1221724-80-6) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The use of transition metal catalysts has enabled more efficient and selective reactions, reducing the number of synthetic steps required. These advances have not only improved yield but also minimized waste generation.

TheMolecular Modeling studies on 1,3-dimethyl-1H-pyrazolo[3,4-bpyridine-5-carbaldehyde have provided valuable insights into its binding mode with biological targets. By predicting how this compound interacts with proteins and enzymes at an atomic level, researchers can design analogs with improved binding affinities and selectivity. These computational studies are often complemented by experimental validation using techniques such as X-ray crystallography.

The of derivatives derived from 1-(2-methoxyphenyl)-2-(2-(trifluoromethyl)phenyl)-N-(2-(trifluoromethoxy)phenyl)-N'-methylguanidine hydrochloride has revealed interesting trends regarding their biological activities. These studies underscore the importance of structural modifications in optimizing drug-like properties such as solubility and bioavailability.

The future prospects for 1-(2-methoxyphenyl)-2-(2-(trifluoromethyl)phenyl)-N-(2-(trifluoromethoxy)phenyl)-N'-methylguanidine hydrochloride are promising as researchers continue to explore new synthetic routes and pharmacological applications. The integration of artificial intelligence (AI) into drug discovery processes is likely to accelerate the identification of novel derivatives with enhanced therapeutic potential.